Cas no 827300-71-0 (L-Phenylalanine, L-lysyl-L-tyrosyl-L-prolyl-L-methionyl-)

• Product name: L-Phenylalanine, L-lysyl-L-tyrosyl-L-prolyl-L-methionyl-
• CAS No: 827300-71-0
• MF: C₃₄H₄₈N₆O₇S
• MW: 684.845927238464
• CID: 685577
• PubChem ID: 71417660

L-Phenylalanine, L-lysyl-L-tyrosyl-L-prolyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-lysyl-L-tyrosyl-L-prolyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoic acid
• L-Lysyl-L-tyrosyl-L-prolyl-L-methionyl-L-phenylalanine
• 827300-71-0
• DTXSID30836995

• Inchi： InChI=1S/C34H48N6O7S/c1-48-19-16-26(31(43)39-28(34(46)47)21-22-8-3-2-4-9-22)37-32(44)29-11-7-18-40(29)33(45)27(20-23-12-14-24(41)15-13-23)38-30(42)25(36)10-5-6-17-35/h2-4,8-9,12-15,25-29,41H,5-7,10-11,16-21,35-36H2,1H3,(H,37,44)(H,38,42)(H,39,43)(H,46,47)/t25-,26-,27-,28-,29-/m0/s1
• InChI Key： JQBPXJJLKQGAFA-ZIUUJSQJSA-N
• SMILES： CSCCC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C2CCCN2C(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 684.33051906g/mol
• Monoisotopic Mass: 684.33051906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 19
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 243Ų